Cas no 1824550-94-8 (2-Butanol, 3-amino-1-chloro-)

2-Butanol, 3-amino-1-chloro-, is a chiral organic compound featuring both hydroxyl and amino functional groups, making it a versatile intermediate in synthetic chemistry. Its structure allows for selective reactivity in nucleophilic substitution and reduction reactions, facilitating the synthesis of complex molecules. The presence of chlorine enhances its utility as a precursor for further functionalization, while the amino group enables participation in condensation and amidation processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where its stereochemistry and bifunctional nature support the development of bioactive compounds. High purity grades ensure consistent performance in laboratory and industrial applications.

2-Butanol, 3-amino-1-chloro- structure

Product Name:2-Butanol, 3-amino-1-chloro-

CAS No:1824550-94-8

MF:C₄H₁₀ClNO

MW:123.581300258636

CID:5246062

Update Time:2025-10-30

2-Butanol, 3-amino-1-chloro- Chemical and Physical Properties

Names and Identifiers

- 2-Butanol, 3-amino-1-chloro-
- Inchi： 1S/C4H10ClNO/c1-3(6)4(7)2-5/h3-4,7H,2,6H2,1H3
- InChI Key： FOPDWNYRGFVVRV-UHFFFAOYSA-N
- SMILES： C(Cl)C(O)C(N)C

2-Butanol, 3-amino-1-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-254919-1.0g	3-amino-1-chlorobutan-2-ol	1824550-94-8		1.0g	$0.0	2023-03-01
Enamine	EN300-254919-1g	3-amino-1-chlorobutan-2-ol	1824550-94-8		1g	$0.0	2023-09-14

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Additional information on 2-Butanol, 3-amino-1-chloro-

2-Butanol, 3-amino-1-chloro- (CAS No. 1824550-94-8): A Comprehensive Overview

In the realm of specialty chemicals, 2-Butanol, 3-amino-1-chloro- (CAS No. 1824550-94-8) stands out as a compound of significant interest due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in the field.

The 3-amino-1-chloro-2-butanol structure features a four-carbon chain with both amino and chloro functional groups, offering versatility in chemical reactions. Researchers often explore its role as an intermediate in pharmaceuticals, agrochemicals, and material science. Its CAS No. 1824550-94-8 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

Recent advancements in green chemistry have sparked interest in sustainable synthesis methods for compounds like 2-Butanol, 3-amino-1-chloro-. Questions such as *"How to optimize the yield of 3-amino-1-chloro-2-butanol?"* or *"What are the eco-friendly alternatives for its production?"* dominate search engine queries, reflecting the industry's shift toward environmentally conscious practices.

From an analytical perspective, techniques like NMR spectroscopy and mass spectrometry are critical for characterizing CAS 1824550-94-8. These methods help confirm purity and structural integrity, addressing common concerns like *"How to verify the quality of 3-amino-1-chloro-2-butanol?"*—a frequent topic in academic and industrial forums.

The compound's potential in drug discovery is another hot topic. Its functional groups make it a candidate for designing novel bioactive molecules. Searches for *"3-amino-1-chloro-2-butanol in medicinal chemistry"* highlight its relevance in developing therapeutics, particularly in targeting enzyme inhibition or receptor modulation.

In material science, 2-Butanol, 3-amino-1-chloro- is explored for polymer modification and surface functionalization. Queries like *"Can 3-amino-1-chloro-2-butanol enhance polymer properties?"* underscore its utility in creating advanced materials with tailored mechanical or thermal characteristics.

Regulatory compliance is another area of focus. While CAS 1824550-94-8 is not classified as hazardous under major frameworks, proper handling protocols are essential. FAQs such as *"Is 3-amino-1-chloro-2-butanol safe for lab use?"* emphasize the need for clear safety guidelines, aligning with global lab standards.

Looking ahead, the demand for high-purity 3-amino-1-chloro-2-butanol is expected to rise, driven by R&D in niche applications. Innovations in catalytic synthesis and purification technologies will likely shape its future, answering search trends like *"Next-gen synthesis of CAS 1824550-94-8."*

In summary, 2-Butanol, 3-amino-1-chloro- (CAS No. 1824550-94-8) exemplifies the intersection of chemistry and innovation. By addressing user queries and industry trends, this overview aims to bridge knowledge gaps while highlighting the compound's multifaceted potential.